![molecular formula C16H12F3N3O3S B2649806 N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide CAS No. 2034396-39-7](/img/structure/B2649806.png)
N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide
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Description
N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H12F3N3O3S and its molecular weight is 383.35. The purity is usually 95%.
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Scientific Research Applications
Antiviral Activity of Heterocyclic Systems
The conversion of 2(3H)-furanones bearing a pyrazolyl group into various heterocyclic systems has been explored, revealing promising antiviral activities against HAV and HSV-1. This research highlights the synthetic versatility of these compounds and their potential as antiviral agents, broadening the scope of applications for furan-based derivatives in medicinal chemistry (A. Hashem et al., 2007).
Antimicrobial and Antifungal Properties
New pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties have been synthesized, exhibiting antimicrobial activity against a range of bacteria and fungi. These findings suggest that such compounds could be valuable in developing new treatments for bacterial and fungal infections, highlighting the potential of furan derivatives in addressing antimicrobial resistance (S. Y. Hassan, 2013).
Anti-Infective and Antitubercular Activities
Substituted N-(pyrazin-2-yl)benzenesulfonamides have been investigated for their anti-infective properties, with some compounds showing significant antitubercular activity against M. tuberculosis H37Rv. This research underscores the importance of exploring furan derivatives for their potential in treating infectious diseases, including tuberculosis, and their role in future antimicrobial therapy development (Ghada Bouz et al., 2019).
Gold(I)-Catalyzed Synthesis
A gold(I)-catalyzed cascade reaction has been employed to synthesize highly substituted N-(furan-3-ylmethylene)benzenesulfonamides, showcasing a novel method for the preparation of furan derivatives. This approach highlights the utility of gold catalysis in organic synthesis, opening new avenues for the construction of complex molecules with potential biological activities (Tao Wang et al., 2014).
Properties
IUPAC Name |
N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H12F3N3O3S/c17-16(18,19)12-2-1-3-13(8-12)26(23,24)22-9-14-15(21-6-5-20-14)11-4-7-25-10-11/h1-8,10,22H,9H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKAHWXUQXZCZLO-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NCC2=NC=CN=C2C3=COC=C3)C(F)(F)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F3N3O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.3 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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